Cas no 1015609-19-4 (tert-Butyl 3-Iodo-1H-pyrrolo2,3-bpyridin-5-ylcarbamate)

• Product Name: tert-Butyl 3-Iodo-1H-pyrrolo2,3-bpyridin-5-ylcarbamate
• CAS No: 1015609-19-4
• MF: C₁₂H₁₄IN₃O₂
• MW: 359.162934780121
• MDL: MFCD09763672
• CID: 1067115
• PubChem ID: 329771606
• Update Time: 2025-10-31

tert-Butyl 3-Iodo-1H-pyrrolo2,3-bpyridin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)carbamate
• tert-Butyl 3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate
• tert-butyl N-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)carbamate
• TERT-BUTYL3-IODO-1H-PYRROLO[2,3-B]PYRIDIN-5-YLCARBAMATE
• 1015609-19-4
• MFCD09763672
• tert-butyl N-{3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl}carbamate
• tert-butyl (3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-carbamate
• DB-029465
• CS-0439755
• tert-Butyl(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)carbamate
• DTXSID90640151
• AKOS015853827
• tert-Butyl 3-iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate, AldrichCPR
• tert-Butyl 3-Iodo-1H-pyrrolo2,3-bpyridin-5-ylcarbamate

• MDL： MFCD09763672
• Inchi： 1S/C12H14IN3O2/c1-12(2,3)18-11(17)16-7-4-8-9(13)6-15-10(8)14-5-7/h4-6H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： RTZRUVMEWWPNRR-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=CC(=CN=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 359.01300
• Monoisotopic Mass: 359.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 427.2±40.0 °C at 760 mmHg
• Flash Point: 212.1±27.3 °C
• PSA: 67.01000
• LogP: 3.58750
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 3-Iodo-1H-pyrrolo2,3-bpyridin-5-ylcarbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 3-Iodo-1H-pyrrolo2,3-bpyridin-5-ylcarbamate

tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate (CAS No. 1015609-19-4): A Comprehensive Overview

tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate (CAS No. 1015609-19-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate is composed of a tert-butyl carbamate group attached to a 3-iodo substituted 1H-pyrrolo[2,3-b]pyridine moiety. The presence of the iodine atom at the 3-position and the tert-butyl carbamate group imparts unique chemical and biological properties to this compound. These features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the significance of tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as a potent inhibitor of specific enzymes involved in cancer progression. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable tool in the development of targeted therapies.

In addition to its enzymatic inhibition properties, tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate has also shown promise in modulating signaling pathways associated with neurodegenerative diseases. Studies have indicated that this compound can effectively interfere with the aberrant signaling cascades that contribute to the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. This dual functionality underscores its potential as a multifaceted therapeutic agent.

The synthesis of tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate has been extensively studied and optimized to ensure high yields and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and sequential functional group transformations. These methods have enabled researchers to produce this compound efficiently, facilitating its widespread use in both academic and industrial settings.

The pharmacokinetic properties of tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to cross biological membranes and reach target tissues effectively makes it a promising candidate for further preclinical and clinical evaluation.

In preclinical studies, tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate has demonstrated significant efficacy in animal models of various diseases. For example, it has shown anti-tumor activity in xenograft models of human cancers and neuroprotective effects in rodent models of neurodegenerative disorders. These findings provide strong evidence for its therapeutic potential and warrant further investigation in clinical trials.

The safety profile of tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate is another critical aspect that has been evaluated extensively. Toxicological studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. This favorable safety profile enhances its attractiveness as a potential drug candidate.

In conclusion, tert-Butyl 3-Iodo-1H-pyrrolo[2,3-b]pyridin-5-ylcarbamate (CAS No. 1015609-19-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and safety profile, make it an exciting candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as a valuable asset in the field.